Cas no 79425-04-0 (1-Heptyl-3-phenyl-2-thiourea)
1-Heptyl-3-phenyl-2-thiourea structure
Product Name:1-Heptyl-3-phenyl-2-thiourea
CAS No:79425-04-0
MF:C14H22N2S
MW:250.402882099152
MDL:MFCD00060426
CID:555106
PubChem ID:2759262
Update Time:2024-02-20
1-Heptyl-3-phenyl-2-thiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-heptyl-N'-phenyl-
- 1-Heptyl-3-phenyl-2-thiourea
- 1-heptyl-3-phenylthiourea
- 1-heptyl-3-phenyl-thiourea
- 3-heptyl-1-phenylthiourea
- N-Heptyl-N'-phenyl-thioharnstoff
- N-heptyl-N'-phenyl-thiourea
- Thiourea,N-heptyl-N'-phenyl
- 79425-04-0
- DTXSID20374710
- AKOS003268052
- FT-0641718
- MFCD00060426
- A839684
- N-Heptyl-N′-phenylthiourea (ACI)
- Urea, 1-heptyl-3-phenyl-2-thio- (6CI)
-
- MDL: MFCD00060426
- Inchi: 1S/C14H22N2S/c1-2-3-4-5-9-12-15-14(17)16-13-10-7-6-8-11-13/h6-8,10-11H,2-5,9,12H2,1H3,(H2,15,16,17)
- InChI Key: KDENPZDEEVSRQR-UHFFFAOYSA-N
- SMILES: S=C(NCCCCCCC)NC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.15000
- Monoisotopic Mass: 250.15
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 56.2A^2
Experimental Properties
- Density: 1.051
- Melting Point: 71°C
- Boiling Point: 346.8°C at 760 mmHg
- Flash Point: 163.6°C
- Refractive Index: 1.579
- PSA: 56.15000
- LogP: 4.40730
1-Heptyl-3-phenyl-2-thiourea Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
1-Heptyl-3-phenyl-2-thiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B413808-100mg |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B413808-500mg |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B413808-1g |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 1g |
$ 80.00 | 2022-06-07 | ||
| Fluorochem | 018705-1g |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 1g |
£10.00 | 2022-03-01 | ||
| Fluorochem | 018705-10g |
1-Heptyl-3-phenyl-2-thiourea |
79425-04-0 | 10g |
£76.00 | 2022-03-01 | ||
| Alichem | A019111161-100g |
1-Heptyl-3-phenylthiourea |
79425-04-0 | 95% | 100g |
$400.00 | 2023-09-01 | |
| abcr | AB150820-10 g |
1-Heptyl-3-phenyl-2-thiourea; 97% |
79425-04-0 | 10 g |
€168.90 | 2023-07-20 | ||
| abcr | AB150820-10g |
1-Heptyl-3-phenyl-2-thiourea, 97%; . |
79425-04-0 | 97% | 10g |
€168.90 | 2024-06-10 | |
| 1PlusChem | 1P008MN4-250mg |
1-Heptyl-3-phenylthiourea |
79425-04-0 | 250mg |
$38.00 | 2024-04-21 | ||
| 1PlusChem | 1P008MN4-1g |
1-Heptyl-3-phenylthiourea |
79425-04-0 | 1g |
$51.00 | 2024-04-21 |
1-Heptyl-3-phenyl-2-thiourea Related Literature
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
79425-04-0 (1-Heptyl-3-phenyl-2-thiourea) Related Products
- 722-03-2(1-Cyclohexyl-3-phenyl-2-thiourea)
- 15153-13-6(1-Hexyl-3-phenyl-2-thiourea)
- 13140-47-1(1-Phenyl-3-propyl-2-thiourea)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk